Cas no 1694637-33-6 ((2R)-1-(2-chloro-4-fluorophenyl)propan-2-ol)
(2R)-1-(2-Chloro-4-fluorophenyl)propan-2-ol is a chiral secondary alcohol featuring a 2-chloro-4-fluorophenyl substituent. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its stereospecific configuration and functional group versatility. The presence of both chloro and fluoro substituents on the aromatic ring enhances its utility as a building block for further derivatization, particularly in the development of bioactive molecules. The (2R)-enantiomer offers precise stereochemical control, which is critical for applications requiring enantioselective synthesis. Its well-defined structure and reactivity make it suitable for use in asymmetric catalysis, medicinal chemistry, and the preparation of advanced intermediates. High purity and consistent quality are key advantages for research applications.
1694637-33-6 structure
Product Name:(2R)-1-(2-chloro-4-fluorophenyl)propan-2-ol
CAS No:1694637-33-6
MF:C9H10ClFO
MW:188.626505374908
CID:5932846
PubChem ID:94505327
Update Time:2025-10-18
(2R)-1-(2-chloro-4-fluorophenyl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2R)-1-(2-chloro-4-fluorophenyl)propan-2-ol
- SCHEMBL17946854
- EN300-1977916
- 1694637-33-6
-
- Inchi: 1S/C9H10ClFO/c1-6(12)4-7-2-3-8(11)5-9(7)10/h2-3,5-6,12H,4H2,1H3/t6-/m1/s1
- InChI Key: CRRAEWFPTCNONK-ZCFIWIBFSA-N
- SMILES: ClC1C=C(C=CC=1C[C@@H](C)O)F
Computed Properties
- Exact Mass: 188.0404208g/mol
- Monoisotopic Mass: 188.0404208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 20.2Ų
(2R)-1-(2-chloro-4-fluorophenyl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1977916-0.05g |
(2R)-1-(2-chloro-4-fluorophenyl)propan-2-ol |
1694637-33-6 | 0.05g |
$587.0 | 2023-09-16 | ||
| Enamine | EN300-1977916-0.1g |
(2R)-1-(2-chloro-4-fluorophenyl)propan-2-ol |
1694637-33-6 | 0.1g |
$615.0 | 2023-09-16 | ||
| Enamine | EN300-1977916-0.25g |
(2R)-1-(2-chloro-4-fluorophenyl)propan-2-ol |
1694637-33-6 | 0.25g |
$642.0 | 2023-09-16 | ||
| Enamine | EN300-1977916-0.5g |
(2R)-1-(2-chloro-4-fluorophenyl)propan-2-ol |
1694637-33-6 | 0.5g |
$671.0 | 2023-09-16 | ||
| Enamine | EN300-1977916-1.0g |
(2R)-1-(2-chloro-4-fluorophenyl)propan-2-ol |
1694637-33-6 | 1g |
$1500.0 | 2023-05-26 | ||
| Enamine | EN300-1977916-2.5g |
(2R)-1-(2-chloro-4-fluorophenyl)propan-2-ol |
1694637-33-6 | 2.5g |
$1370.0 | 2023-09-16 | ||
| Enamine | EN300-1977916-5.0g |
(2R)-1-(2-chloro-4-fluorophenyl)propan-2-ol |
1694637-33-6 | 5g |
$4349.0 | 2023-05-26 | ||
| Enamine | EN300-1977916-10.0g |
(2R)-1-(2-chloro-4-fluorophenyl)propan-2-ol |
1694637-33-6 | 10g |
$6450.0 | 2023-05-26 | ||
| Enamine | EN300-1977916-1g |
(2R)-1-(2-chloro-4-fluorophenyl)propan-2-ol |
1694637-33-6 | 1g |
$699.0 | 2023-09-16 | ||
| Enamine | EN300-1977916-5g |
(2R)-1-(2-chloro-4-fluorophenyl)propan-2-ol |
1694637-33-6 | 5g |
$2028.0 | 2023-09-16 |
(2R)-1-(2-chloro-4-fluorophenyl)propan-2-ol Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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